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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemical reagents are critical
components of this commitment. This document provides essential, immediate safety and
logistical information for the proper disposal of Tetrabutylgermane, a compound requiring
careful management due to its potential hazards. Adherence to these procedures will help
safeguard personnel and minimize environmental impact.

Tetrabutylgermane: Hazard Profile and Safety Data

Tetrabutylgermane (CieHssGe) is a clear, light-yellow liquid.[1][2] Understanding its properties
and hazards is the first step in safe handling and disposal.
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Property Data Reference
Molecular Formula Ci6H36Ge [1]

CAS Number 1067-42-1 [1]

Physical State Liquid [11[2]
Appearance Light yellow [1112]
Boiling Point >100 °C [3]

Flash Point >110 °C/>230 °F [2]

Density 0.93 g/mL at 25 °C [3]

GHS Hazard Statements

H302: Harmful if swallowed[1]
[4]. H312: Harmful in contact

with skin[4]. H332: Harmful if

inhaled[4].

[1]14]

Signal Word

Warning

[1]14]

Step-by-Step Disposal Protocol for
Tetrabutylgermane

This protocol provides a direct, procedural guide for the safe disposal of Tetrabutylgermane

waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Tetrabutylgermane waste, ensure

you are wearing the appropriate PPE to prevent exposure. This includes:

A laboratory coat.[5]

N

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or glasses with side-shields.

. Waste Collection and Segregation:
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Waste Container: Collect all Tetrabutylgermane waste, including contaminated materials
like pipette tips, gloves, and absorbent pads, in a designated hazardous waste container.[5]
[6] The container must be chemically compatible with organogermanium compounds,
sealable, and leak-proof.[6]

Segregation: Do not mix Tetrabutylgermane waste with other waste streams, especially
incompatible materials such as strong oxidizing agents.[1][2] Store waste containers in a
designated, well-ventilated satellite accumulation area.

. Labeling: Properly label the hazardous waste container with the following information:
The words "Hazardous Waste".[6][7]
The full chemical name: "Tetrabutylgermane".[6]
The associated hazards (e.g., "Harmful,” "Toxic").[4]
The date of accumulation.
. Storage:
Keep the waste container tightly closed except when adding waste.[6]

Store the container in a cool, dry, and well-ventilated area, away from heat and sources of
ignition.[1][8]

Ensure the storage area has secondary containment to manage any potential leaks or spills.

[°]
. Disposal:
Do not dispose of Tetrabutylgermane down the drain or in regular trash.[2]

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]
[2] Chemical waste generators must comply with all local, regional, and national hazardous
waste regulations.[2][8]
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6. Spill Management: In the event of a spill:
e Ensure adequate ventilation.[1]
o Wear appropriate PPE.

o Absorb the spill with an inert absorbent material such as sand, silica gel, or a universal
binder.[1]

o Collect the contaminated absorbent material and place it in a sealed, labeled hazardous
waste container for disposal.[1][6]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of
Tetrabutylgermane waste.
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Caption: Workflow for the safe disposal of Tetrabutylgermane waste.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and
compliant disposal of Tetrabutylgermane, fostering a culture of safety and environmental
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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